![molecular formula C16H12BrN3OS B2540995 5-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)nicotinamide CAS No. 2034434-31-4](/img/structure/B2540995.png)
5-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)nicotinamide
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Overview
Description
The compound “5-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)nicotinamide” is a complex organic molecule that contains several functional groups. It includes a bromine atom, a thiophene ring, a pyridine ring, and a nicotinamide group . Thiophene-based analogs have been of interest to scientists as potential biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiophene and pyridine rings are likely to contribute to the planarity and conjugation of the molecule, which could affect its electronic properties .Chemical Reactions Analysis
Thiophene derivatives are known to participate in a variety of chemical reactions, including condensation reactions and cross-coupling reactions . The bromine atom in the compound could potentially act as a leaving group in nucleophilic substitution reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the bromine atom could increase its molecular weight and potentially affect its solubility and reactivity .Scientific Research Applications
- Corrosion Inhibitors : Thiophene derivatives find applications in industrial chemistry as corrosion inhibitors . Their unique electronic properties make them suitable for protecting metals from corrosion.
- Organic Semiconductors : Thiophene-based molecules play a crucial role in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) . Their π-conjugated systems facilitate charge transport.
- Pharmacological Properties : Thiophene-containing compounds exhibit diverse pharmacological effects. For instance:
- Anticancer : Some thiophene derivatives possess anticancer properties .
- Anti-Inflammatory : Certain thiophenes exhibit anti-inflammatory effects .
- Antimicrobial : Thiophene-based molecules have demonstrated antimicrobial activity .
- Antihypertensive and Anti-Atherosclerotic Properties : These compounds may contribute to managing hypertension and atherosclerosis .
- Some derivatives of this compound have shown promising fungicidal activity against various pathogens:
- Cucumber Downy Mildew (CDM) : Most compounds exhibited excellent fungicidal activity against cucumber downy mildew .
- Cucumber Anthracnose (CA) : A few compounds demonstrated good fungicidal activity against cucumber anthracnose .
- Southern Corn Rust (SCR) : Some compounds were effective against SCR .
- Among different derivatives, compounds 1a and 1b derived from this compound showed good antimicrobial potential .
- Related indole derivatives have been investigated for their anti-inflammatory properties. For example:
- Compound (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited anti-inflammatory and analgesic activities .
- Another compound, (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide, also showed similar properties .
Medicinal Chemistry and Drug Development
Fungicidal Activity
Antimicrobial Potential
Indole Derivatives and Anti-Inflammatory Activity
Future Directions
Thiophene derivatives are a focus of ongoing research due to their potential biological activity and their use in the development of organic semiconductors . Future research may explore new synthesis methods, investigate the compound’s biological activity, or develop new applications in material science.
Mechanism of Action
Target of Action
Similar compounds with indole and imidazole moieties have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
Based on the properties of similar compounds, it can be inferred that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been found to possess various biological activities, suggesting that this compound may also influence a range of biochemical pathways .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .
Action Environment
Such factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
5-bromo-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3OS/c17-14-5-13(9-19-10-14)16(21)20-7-11-4-12(8-18-6-11)15-2-1-3-22-15/h1-6,8-10H,7H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWQUYVVSNTVSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN=CC(=C2)CNC(=O)C3=CC(=CN=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)nicotinamide |
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